Cas no 63441-59-8 (2,3,5,6-tetramethyl-1,4-dinitrosopiperazine)

• Product Name: 2,3,5,6-tetramethyl-1,4-dinitrosopiperazine
• CAS No: 63441-59-8
• MF: C₈H₁₆N₄O₂
• MW: 200.238241195679
• MDL: MFCD01703015
• CID: 1658897
• PubChem ID: 148371
• Update Time: 2025-06-15

2,3,5,6-tetramethyl-1,4-dinitrosopiperazine Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-1,4-dinitrosopiperazine
• piperazine, 2,3,5,6-tetramethyl-1,4-dinitroso-
• 2,3,5,6-Tetramethyl-N,N'-dinitrosopiperazine
• CHEMBL167842
• DTXSID30875768
• 1,4-Dinitroso-2,3,5,6-tetramethylpiperazine
• 63441-59-8
• 2356-TETRAME-N,N'-DIN=O PIPERAZINE
• EN300-25109662
• 23264-57-5
• Piperazine, 1,4-dinitroso-2,3,5,6-tetramethyl-
• 2,3,5,6-Tetramethyldinitrosopiperazine
• DB-302179

• MDL： MFCD01703015
• Inchi： 1S/C8H16N4O2/c1-5-6(2)12(10-14)8(4)7(3)11(5)9-13/h5-8H,1-4H3
• InChI Key： OHOJWCVESZTLQZ-UHFFFAOYSA-N
• SMILES： O=NN1C(C)C(C)N(C(C)C1C)N=O

Computed Properties

• Exact Mass: 200.12748
• Monoisotopic Mass: 200.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• PSA: 65.34

Additional information on 2,3,5,6-tetramethyl-1,4-dinitrosopiperazine

Chemical Profile of 2,3,5,6-tetramethyl-1,4-dinitrosopiperazine (CAS No. 63441-59-8)

2,3,5,6-tetramethyl-1,4-dinitrosopiperazine, identified by its Chemical Abstracts Service (CAS) number 63441-59-8, is a specialized organic compound that has garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. This compound belongs to the class of nitro-substituted heterocyclic molecules, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of multiple methyl groups and nitro functional groups in its molecular framework imparts distinct reactivity and stability characteristics, making it a subject of interest for synthetic chemists and researchers exploring novel molecular architectures.

The structural motif of 2,3,5,6-tetramethyl-1,4-dinitrosopiperazine features a piperazine core substituted with four methyl groups at the 2, 3, 5, and 6 positions, which enhances its lipophilicity and metabolic stability. The introduction of two nitro groups at the 1 and 4 positions introduces regions of high electron density and reactivity, enabling various chemical transformations such as reduction to amines or coupling reactions with nucleophiles. This dual functionality makes the compound a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules.

In recent years, there has been growing interest in nitro-substituted heterocycles due to their role as key intermediates in the synthesis of bioactive compounds. The nitro group is a well-known pharmacophore that can influence both the electronic properties and the biological activity of a molecule. For instance, nitro compounds have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The tetramethyl substitution on the piperazine ring further modulates these properties by enhancing solubility and reducing polarity while maintaining the inherent reactivity of the nitro groups.

One of the most compelling aspects of 2,3,5,6-tetramethyl-1,4-dinitrosopiperazine is its potential application in medicinal chemistry. Researchers have been investigating its derivatives as candidates for treating neurological disorders due to the ability of piperazine derivatives to cross the blood-brain barrier. The dinitro functionality increases electrophilicity, allowing for selective interactions with biological targets such as enzymes or receptors. Preliminary studies have suggested that certain derivatives may exhibit neuroprotective effects by modulating neurotransmitter pathways.

The synthesis of 2,3,5,6-tetramethyl-1,4-dinitrosopiperazine involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. Typically, the process begins with the nitration of a suitable precursor compound followed by purification steps to isolate the desired product. Advances in synthetic methodologies have enabled more efficient routes to this compound using catalytic systems that minimize byproduct formation.

The chemical stability of 2,3,5,6-tetramethyl-1,4-dinitrosopiperazine under various conditions is another critical factor influencing its utility in research and industrial applications. Studies have shown that this compound exhibits good stability under ambient conditions but may degrade under extreme pH or temperature regimes. Understanding these stability parameters is essential for optimizing storage conditions and ensuring consistent performance in synthetic protocols.

From an industrial perspective,2,3,5,6-tetramethyl-1,4-dinitrosopiperazine has found utility as a building block for more complex molecules used in specialty chemicals and fine pharmaceuticals. Its structural features make it an attractive candidate for further derivatization into compounds with tailored biological activities. For example, researchers have explored its use in synthesizing novel antifungal agents by incorporating additional functional groups that enhance binding affinity to fungal enzymes.

The growing body of research on nitro-substituted piperazines underscores their importance as pharmacologically relevant scaffolds. The development of new synthetic strategies to access these compounds more efficiently will continue to drive innovation in drug discovery programs. Additionally, computational modeling techniques are being employed to predict the biological activity of derivatives before they are synthesized experimentally, saving time and resources in early-stage development.

In conclusion,2,3,5,6-tetramethyl-1,4-dinitrosopiperazine (CAS No. 63441-59-8) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features, coupled with its reactivity, make it a valuable tool for synthetic chemists exploring new molecular architectures. As research progresses, this compound will likely continue to play a pivotal role in developing innovative therapeutic agents targeting various diseases.